Cas no 142750-47-8 (glabratine)

• Product Name: glabratine
• CAS No: 142750-47-8
• Molecular Formula: C₂₇H₃₄N₂O₉
• Molecular Weight: 530.567
• CID: 2050439
• PubChem ID: 162967453

glabratine Properties

Names and Identifiers

• glabratine
• AKOS040763152
• 142750-47-8
• Glabratine

• InChIKey： USUGTFYUSIJKAR-UHFFFAOYSA-N
• Inchi： InChI=1S/C27H34N2O9/c1-3-13(11-30)15-9-18-22-14(7-8-29(18)10-16(15)26(35)36-2)21-17(28-22)5-4-6-19(21)37-27-25(34)24(33)23(32)20(12-31)38-27/h3-6,10,13,15,18,20,23-25,27-28,30-34H,1,7-9,11-12H2,2H3
• SMILES： COC(=O)C1=CN2CCc3c([nH]c4cccc(OC5OC(CO)C(O)C(O)C5O)c34)C2CC1C(CO)C=C |t:4|

Computed Properties

• Exact Mass: 530.22643067g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 8
• Monoisotopic Mass: 530.22643067g/mol
• Heavy Atom Count: 38
• Complexity: 902
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 165Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides